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Compound of Interest

Compound Name: 2-Ethylhexanoic acid, lead salt

Cat. No.: B168966

An In-depth Technical Guide on the Core Regulatory Information for 2-Ethylhexanoic Acid,
Lead Salt

For the attention of researchers, scientists, and drug development professionals, this document
provides a comprehensive overview of the regulatory and toxicological profile of 2-
Ethylhexanoic acid, lead salt (CAS No: 301-08-6 and 16996-40-0). The information
presented is collated from various regulatory assessments and scientific literature. It is
important to note that specific toxicological studies on 2-Ethylhexanoic acid, lead salt are
limited; therefore, much of the hazard assessment relies on data from other inorganic lead
compounds and the 2-ethylhexanoic acid (2-EHA) moiety through a read-across approach.[1]

Chemical and Physical Properties

Property Value Reference
Molecular Formula C16H3004Pb [2]
Molecular Weight 493.6 g/mol [2]

) o Light brown liquid (when 50%
Physical Description o o [2][3]
in mineral spirits)

Lead bis(2-ethylhexanoate),
Synonyms Lead(ll) 2-ethylhexanoate, [2]

Plumbous 2-ethylhexanoate
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Regulatory Status and Exposure Limits

2-Ethylhexanoic acid, lead salt is subject to various regulations globally due to its lead

content.

Regulatory Body/List

Status/Value

Notes

Australian Inventory of
Industrial Chemicals (AIIC)

Listed

Conditions of use apply,
including restrictions on use in
industrial surface coatings and
inks to concentrations not
exceeding 0.1%.[1]

REACH (Registration,
Evaluation, Authorisation and

Restriction of Chemicals)

Restricted Substance

[2]

US EPA Toxic Substances
Control Act (TSCA)

Listed

[4]

IARC Carcinogen
Classification

Group 2A: Probably
carcinogenic to humans (as

inorganic lead compounds)

[1](2]

NTP Carcinogen Classification

Reasonably anticipated to be a
human carcinogen (as lead

and lead compounds)

[2](3]

ACGIH Carcinogen
Classification

Confirmed Animal Carcinogen

(as lead)

[2](3]

Permissible Exposure Limit
(PEL) - OSHA

0.05 mg/m3 (as Pb)

[2]

Threshold Limit Value (TLV) -
ACGIH

0.05 mg/m3 (as Pb)

[2]

Biological Exposure Indices
(BEI) - ACGIH

Lead in blood: 200 pg/L (20 p
9/100 ml)

[2](3]
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Toxicological Data Summary

The toxicity of 2-Ethylhexanoic acid, lead salt is primarily attributed to the lead cation. The 2-
EHA moiety also contributes to its toxicological profile, particularly concerning reproductive and
developmental effects.[1]

, Toxici

Endpoint Value Species Reference

Harmful if swallowed -
Oral LD50 Not specified [2][5]
(GHS Category 4)

) Harmful if inhaled N
Inhalation LC50 Not specified [2][5]
(GHS Category 4)

>2000 mg/kg bw (for
Dermal LD50 other lead Rat [1]

compounds)

Repeated Dose Toxicity

Prolonged or repeated exposure to lead compounds may cause damage to organs.[2] In a
study with lead acetate, rats dosed with 200, 500, or 1000 ppm for up to 12 weeks showed
increased kidney weight and decreased body weight.[1]

Reproductive and Developmental Toxicity

2-Ethylhexanoic acid, lead salt is classified as a reproductive toxin that may damage the
unborn child and is suspected of damaging fertility.[2]
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Study Type Endpoint Value Species Notes Reference
Development
al effects
included club
Development
o foot and wavy
al Toxicity (2- 100 mg/kg )
LOAEL Rat ribs, [1]
EHA bw/day )
observed in
component)
the absence
of maternal
toxicity.
Reproductive o
Stillbirth rate
and Dams and
of 19% at )
Development offspring had
o 0.6% wiv
al Toxicity ) SD Rat blood lead [1]
) (equivalent to
Screening levels >200
502 mg/kg
(Lead pg/dL.
bw/day)
Acetate)
Carcinogenicity

Inorganic lead compounds are classified as probably carcinogenic to humans (Group 2A) by

IARC.[1][2]

Experimental Protocols

As specific experimental data for 2-Ethylhexanoic acid, lead salt are not readily available, the

following sections describe the standard OECD test guidelines that would be employed to

evaluate the toxicological endpoints of such a chemical.

Repeated Dose 90-Day Oral Toxicity Study in Rodents
(OECD Guideline 408)

This study provides information on the possible health hazards likely to arise from repeated

exposure over a prolonged period.

o Test Animals: Typically rats, with at least 10 males and 10 females per group.
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Dose Levels: At least three dose levels plus a control group. The highest dose should induce
toxicity but not death or severe suffering. The lowest dose should aim to establish a No-
Observed-Adverse-Effect Level (NOAEL).

Administration: The test substance is administered orally on a 7-day per week basis for 90
days.

Observations: Include daily clinical observations, weekly body weight and food consumption
measurements, and regular hematological and clinical biochemistry evaluations.

Pathology: At the end of the study, all animals are subjected to a full necropsy, and organs
are weighed. Histopathological examination of a comprehensive set of tissues is performed.

Combined Repeated Dose Toxicity Study with the
Reproduction/Developmental Toxicity Screening Test
(OECD Guideline 422)

This screening test provides information on systemic toxicity and effects on male and female

reproductive performance.

Test Animals: Typically rats, with at least 10 males and 10 females per group.
Dose Levels: At least three dose levels plus a control group.

Administration and Mating: Males are dosed for at least two weeks before mating, during
mating, and until termination (approximately 4 weeks). Females are dosed for two weeks
before mating, during mating, during gestation, and until at least day 13 of lactation.

Observations: In addition to the observations in a repeated dose study, reproductive
parameters such as mating performance, fertility, gestation length, and parturition are
recorded. Offspring are observed for viability, growth, and development.

Pathology: Includes necropsy and histopathology of reproductive organs in parental animals.

Carcinogenicity Studies (OECD Guideline 451)
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The objective of a long-term carcinogenicity study is to observe test animals for a major portion
of their life span for the development of neoplastic lesions.

o Test Animals: Usually rats and mice, with at least 50 animals of each sex per dose group.

e Dose Levels: At least three dose levels plus a concurrent control group. The highest dose
should be a maximum tolerated dose (MTD).

o Administration: Dosing is typically for 24 months for rats and 18-24 months for mice.

o Observations: Include daily clinical observations, regular body weight and food consumption
measurements, and palpation for masses.

o Pathology: A complete necropsy is performed on all animals. All gross lesions and a
comprehensive list of tissues are examined histopathologically.

Signaling Pathways of Lead Toxicity

The toxicity of 2-Ethylhexanoic acid, lead salt is predominantly driven by the lead ion, which
is known to disrupt several critical cellular signaling pathways.

Interference with Calcium Signaling

Lead (Pb?*) can mimic calcium (Ca2*) and interfere with calcium-dependent signaling
pathways, which are crucial for neurotransmission and other cellular processes.
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Caption: Lead's interference with calcium signaling pathways.

Induction of Oxidative Stress

Lead exposure can lead to an imbalance between the production of reactive oxygen species
(ROS) and the antioxidant defense system, resulting in oxidative stress and cellular damage.
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Caption: Lead-induced oxidative stress pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [regulatory information for 2-Ethylhexanoic acid, lead
salt.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b168966#regulatory-information-for-2-ethylhexanoic-
acid-lead-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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